7-bromo-3-fluoro-2-methoxy-9H-xanthen-9-one

• Molecular Formula: C14H8BrFO3
• Molecular Weight: 323.11 g/mol
• IUPAC Name: 7-bromo-3-fluoro-2-methoxyxanthen-9-one
• InChI: InChI=1S/C14H8BrFO3/c1-18-13-5-9-12(6-10(13)16)19-11-3-2-7(15)4-8(11)14(9)17/h2-6H,1H3
• InChI Key: NJDXLWKTWJDCGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)C3=C(O2)C=CC(=C3)Br)F

Description

7-bromo-3-fluoro-2-methoxy-9H-xanthen-9-one is a useful research compound. Its molecular formula is C14H8BrFO3 and its molecular weight is 323.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 3 neck 22 L RBF equipped with a mechanical stirrer, temperature probe and N2 inlet was charged with concentrated H2SO4 (2.7 L) and heated to 60° C. To this mixture was added 2-(4-bromophenoxy)-4-fluoro-5-methoxybenzoic acid (1.3 kg, 3.81 mol) in portions such that the internal temp remained below 70° C. The resulting mixture was stirred at 60° C. for 1 hour at which point the reaction mixture was cooled to 0° C. and slowly poured onto ice water. The resulting solids were removed by filtration, washed with water and triturated with EtOAc (3 L). The solid was then washed with EtOAc, hexane and dried under vacuum at 30° C. to afford 7-bromo-3-fluoro-2-methoxy-9H-xanthen-9-one as an off white solid.